molecular formula C12H12N2S B8277954 5-(5-Methyl-thiazol-2-yl)-2,3-dihydro-1H-isoindole

5-(5-Methyl-thiazol-2-yl)-2,3-dihydro-1H-isoindole

Cat. No.: B8277954
M. Wt: 216.30 g/mol
InChI Key: HLGRKQOTRYWBNJ-UHFFFAOYSA-N
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Description

5-(5-Methyl-thiazol-2-yl)-2,3-dihydro-1H-isoindole is a useful research compound. Its molecular formula is C12H12N2S and its molecular weight is 216.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12N2S

Molecular Weight

216.30 g/mol

IUPAC Name

2-(2,3-dihydro-1H-isoindol-5-yl)-5-methyl-1,3-thiazole

InChI

InChI=1S/C12H12N2S/c1-8-5-14-12(15-8)9-2-3-10-6-13-7-11(10)4-9/h2-5,13H,6-7H2,1H3

InChI Key

HLGRKQOTRYWBNJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CN=C(S1)C2=CC3=C(CNC3)C=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepared in analogy to Example A3(e) from 5-(5-Methyl-thiazol-2-yl)-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester and using trifluoacetic acid instead of hydrochloride acid. Brown gum. MS (m/e): 217.0 ([M+H]+, 100%)
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